Cas no 1408076-20-9 (tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methyl-carbamate)

Tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methyl-carbamate is a fluorinated azetidine derivative with significant utility in medicinal chemistry and pharmaceutical research. The incorporation of a fluoro substituent on the azetidine ring enhances its metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The tert-butyl carbamate (Boc) protecting group ensures selective reactivity, facilitating further functionalization under controlled conditions. This compound’s rigid azetidine scaffold contributes to improved binding affinity in target interactions, particularly in CNS-targeted therapeutics. Its synthetic versatility allows for efficient derivatization, supporting the development of novel bioactive molecules. Suitable for use in peptide modifications and small-molecule optimization, it offers researchers a high-purity building block for advanced chemical synthesis.

tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methyl-carbamate structure

1408076-20-9 structure

Product Name:tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methyl-carbamate

CAS No:1408076-20-9

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

CID:4594910

PubChem ID:72208192

Update Time:2025-06-07

tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

- (3-Fluoro-azetidin-3-ylmethyl)-methyl-carbamic acid tert-butyl ester
- tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methylcarbamate
- tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methyl-carbamate
- PB38778
- SB20694
- DTXSID001130216
- 1408076-20-9
- tert-butyl (3-fluoroazetidin-3-yl)methyl(methyl)carbamate
- CS-0057555
- P13545
- (3-Fluoroazetidin-3-ylmethyl)-methylcarbamic acid tert-butyl ester
- (3-Fluoro-azetidin-3-ylmethyl)-methyl-carbamicacidtert-butylester
- Carbamic acid, N-[(3-fluoro-3-azetidinyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
- Inchi： 1S/C10H19FN2O2/c1-9(2,3)15-8(14)13(4)7-10(11)5-12-6-10/h12H,5-7H2,1-4H3
- InChI Key： CDNSKNMBEBUTRW-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)N(CC1(F)CNC1)C

Computed Properties

Exact Mass: 218.14305602g/mol
Monoisotopic Mass: 218.14305602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 41.6Å²

tert-butyl N-[(3-fluoroazetidin-3-yl)methyl]-N-methyl-carbamate Pricemore >>

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